Cas no 105770-98-7 (Butanedioic acid, [[5-(phenylmethyl)-1H-benzimidazol-2-yl]thio]-)

• Product Name: Butanedioic acid, [[5-(phenylmethyl)-1H-benzimidazol-2-yl]thio]-
• CAS No: 105770-98-7
• MF: C₁₈H₁₆N₂O₄S
• MW: 356.395643234253
• CID: 1163081
• Update Time: 2024-07-26

Butanedioic acid, [[5-(phenylmethyl)-1H-benzimidazol-2-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, [[5-(phenylmethyl)-1H-benzimidazol-2-yl]thio]-
• Butanedioic acid, 2-[[6-(phenylmethyl)-1H-benzimidazol-2-yl]thio]-

• Inchi： 1S/C18H16N2O4S/c21-16(22)10-15(17(23)24)25-18-19-13-7-6-12(9-14(13)20-18)8-11-4-2-1-3-5-11/h1-7,9,15H,8,10H2,(H,19,20)(H,21,22)(H,23,24)
• InChI Key： QLSBAGDABBMWMM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(SC1NC2=CC(CC3=CC=CC=C3)=CC=C2N=1)CC(O)=O

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 581.8±60.0 °C(Predicted)
• pka: 2.59±0.23(Predicted)